Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H25NO3/c1-3-24-20(22)15-10-12-21(13-11-15)14-16-8-9-19(23-2)18-7-5-4-6-17(16)18/h4-9,15H,3,10-14H2,1-2H3
• InChI Key: NJIPJQBAMFOBNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=C(C3=CC=CC=C23)OC
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate is a complex organic compound that belongs to the class of piperidine carboxylates This compound is characterized by the presence of a piperidine ring, a naphthalene moiety, and an ethyl ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate typically involves the reaction of 4-methoxynaphthalene-1-carbaldehyde with piperidine-4-carboxylic acid ethyl ester. The reaction is usually carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize production costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the piperidine ring or the naphthalene moiety.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific type of reaction and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols. Substitution reactions can lead to a variety of substituted derivatives depending on the reagents used .

Scientific Research Applications

Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Compounds similar to Ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate include other piperidine carboxylates and naphthalene derivatives, such as:

• Methyl piperidine-4-carboxylate
• Ethyl 1-methylpiperidine-4-carboxylate
• 4-methoxynaphthalene derivatives

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .